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Compound of Interest

Compound Name: (R)-AMG-193
CAS No.: 2790567-82-5
Cat. No.: B15588503
Get Quote
. J

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (R)-AMG-193. Adherence to these procedures is vital
for personnel safety and environmental protection. While one safety data sheet classifies this
compound as non-hazardous, it is best practice to handle all research compounds of this
nature with a high degree of caution.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

While (R)-AMG-193 is not classified as a hazardous substance by all suppliers, its nature as a
potent small molecule inhibitor warrants stringent safety measures.[1] The primary routes of
potential exposure are inhalation, ingestion, and skin/eye contact.[2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize
exposure.
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PPE Component

Specification

Rationale

Eye Protection

Safety glasses or goggles

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(double gloving recommended)

Prevents skin contact. Nitrile

gloves are a suitable option.

Body Protection

Protective gown or lab coat

Minimizes contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood

Avoids inhalation of dust or

aerosols.[2]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of (R)-AMG-193 and

ensuring a safe laboratory environment.

General Handling

e Avoid the creation of dust and aerosols.[2]

o Ensure adequate ventilation at all times.[2]

o Use dedicated equipment and weigh out the compound in a contained environment (e.g.,

fume hood or powder containment hood).

e Wash hands thoroughly after handling.

Storage

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b15588503/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-r-amg-193
https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter Recommendation

Store powder at -20°C for up to 3 years or at
Temperature

4°C for up to 2 years.[3]

Store at -80°C for up to 6 months or at -20°C for
In Solvent

up to 1 month.[3][4]
Container Keep container tightly sealed.[2]

Environment

Store in a cool, well-ventilated area away from

direct sunlight and ignition sources.[2]

Incompatibilities

Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[2]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer CPR but avoid mouth-to-

mouth resuscitation.[1]

Skin Contact

Rinse the affected skin area thoroughly with
large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of
water, holding eyelids apart. Remove contact
lenses if present. Seek immediate medical

attention.[1]

Ingestion

If the person is conscious, wash out their mouth
with water. Do not induce vomiting unless
directed by medical personnel. Seek medical

attention.[1]
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Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential to prevent contamination
and environmental harm.

Accidental Release

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1] Use
full personal protective equipment to clean the spill.[1] Prevent the substance from entering
drains or water courses.[1]

Waste Disposal

(R)-AMG-193 and its containers must be treated as hazardous waste.

e Solid Waste: Collect in a dedicated, labeled, and sealed container for hazardous chemical
waste.

e Liquid Waste: Collect in a dedicated, shatter-resistant container with a secure cap.[2] Do not
mix with other chemical waste streams unless compatibility is confirmed.[2]

» Empty Containers: Triple-rinse empty containers with a suitable solvent.[2] The rinsate must
be collected and disposed of as liquid hazardous waste.[2] After triple-rinsing, deface the
label and dispose of the container as regular laboratory waste, following institutional
guidelines.[2]

e Final Disposal: All waste containing (R)-AMG-193 should be disposed of via high-
temperature incineration by a licensed hazardous waste disposal service.[2] Never dispose
of this compound or its containers in the regular trash or down the drain.[2]

Experimental Workflows and Signaling Pathways

To ensure safe and effective use in a research setting, the following diagrams illustrate key
procedural workflows.
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Safe Handling Workflow for (R)-AMG-193

Preparation

Select PPE

l

Prepare Fume Hood

Weigh Compound

Prepare Solution

Perform Experiment

Cleanup & Disposal

Decontaminate Surfaces

Segregate Waste

Dispose Waste

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (R)-AMG-193.
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Caption: A logical diagram illustrating the disposal plan for (R)-AMG-193 waste.

(R)-AMG-193 is an MTA-cooperative PRMTS5 inhibitor.[3][4][5] In MTAP-deleted cancer cells,
the accumulation of MTA leads to a synthetic lethal interaction where the inhibition of PRMT5
by (R)-AMG-193 is potentiated, leading to cell cycle arrest, DNA damage, and apoptosis.[6][7]
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Simplified Signaling Pathway of (R)-AMG-193
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Caption: The mechanism of synthetic lethality of (R)-AMG-193 in MTAP-deleted cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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